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Compound of Interest

Compound Name: D-(-)-Pantolactone-d6

Cat. No.: B15294272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,

and analysis of D-(-)-Pantolactone-d6. This deuterated analog of D-(-)-Pantolactone is a

valuable tool in pharmaceutical research, particularly in pharmacokinetic and metabolic studies.

Commercial Suppliers
D-(-)-Pantolactone-d6 (CAS No. 1346617-43-3) is a specialized chemical and is available

from a select number of commercial suppliers.[1][2] Researchers can obtain this compound

from companies that specialize in isotopically labeled compounds. Below is a summary of

known suppliers; however, availability and product specifications should be confirmed directly

with the vendors.
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Supplier Website Notes

Pharmaffiliates --INVALID-LINK--

Lists D-(-)-Pantolactone-d6

with CAS number 1346617-43-

3.[1]

Santa Cruz Biotechnology --INVALID-LINK--
Offers D-(-)-Pantolactone-d6

for research purposes.[3]

ChemicalBook --INVALID-LINK--

Lists several potential

suppliers for D-(-)-

Pantolactone-d6.[2]

Toronto Research Chemicals --INVALID-LINK--

A known supplier of a wide

range of isotopically labeled

compounds.

American Custom Chemicals

Corporation
Contact for information

Listed as a supplier on

ChemicalBook.[2]

Experimental Protocols
Proposed Synthesis of D-(-)-Pantolactone-d6
A plausible and efficient method for the synthesis of D-(-)-Pantolactone-d6 involves the

asymmetric reduction of a suitable precursor, ketopantolactone, using a deuterated reducing

agent. This approach allows for the stereospecific introduction of deuterium at the C1 position.

The methyl groups can be deuterated in an earlier step starting from deuterated

isobutyraldehyde.

Materials:

Ketopantolactone

Sodium borodeuteride (NaBD4) or Lithium aluminum deuteride (LiAlD4)

Chiral catalyst (e.g., a Corey-Bakshi-Shibata (CBS) catalyst)

Anhydrous solvent (e.g., Tetrahydrofuran (THF))
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Deuterated water (D2O) for quenching

Ethyl acetate

Brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Procedure:

Reaction Setup: A flame-dried round-bottom flask is charged with ketopantolactone and a

chiral catalyst (e.g., (R)-CBS-oxazaborolidine) under an inert atmosphere (e.g., argon or

nitrogen).

Dissolution: Anhydrous THF is added to dissolve the starting materials. The solution is

cooled to a suitable temperature (e.g., -78 °C or 0 °C) to control the stereoselectivity of the

reduction.

Addition of Reducing Agent: A solution of the deuterated reducing agent (e.g., NaBD4 or

LiAlD4) in an appropriate solvent is added dropwise to the cooled solution of

ketopantolactone. The reaction mixture is stirred at this temperature for a specified period

until the reaction is complete, as monitored by thin-layer chromatography (TLC).

Quenching: The reaction is carefully quenched by the slow addition of deuterated water

(D2O) at low temperature.

Workup: The mixture is allowed to warm to room temperature, and the organic layer is

extracted with ethyl acetate. The combined organic extracts are washed with brine, dried

over anhydrous magnesium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by silica gel column chromatography to yield D-(-)-Pantolactone-d6.

Analytical Methods for Quality Control
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The identity and purity of the synthesized D-(-)-Pantolactone-d6 should be confirmed using a

combination of analytical techniques.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The ¹H NMR spectrum is expected to be similar to that of the non-deuterated D-(-)-

Pantolactone, but with the absence of the signal corresponding to the proton at the C1

position, confirming successful deuteration at this site. The integration of the remaining

proton signals should be consistent with the structure.

²H NMR (Deuterium NMR): A signal corresponding to the deuterium at the C1 position

should be observed, providing direct evidence of deuteration.

¹³C NMR: The ¹³C NMR spectrum will show characteristic shifts for the carbon atoms in the

molecule. The carbon atom attached to the deuterium (C1) will exhibit a triplet due to C-D

coupling and a noticeable isotopic shift compared to the non-deuterated analog.

2. Mass Spectrometry (MS):

Electron Ionization (EI-MS) or Electrospray Ionization (ESI-MS): Mass spectrometry is a

critical tool to confirm the molecular weight of the deuterated compound. The molecular ion

peak ([M]⁺ or [M+H]⁺) for D-(-)-Pantolactone-d6 will be shifted by +6 mass units compared

to the non-deuterated form (C₆H₄D₆O₃, exact mass: 136.09 g/mol vs. C₆H₁₀O₃, exact mass:

130.06 g/mol ). The fragmentation pattern can also provide structural information.

3. Gas Chromatography (GC):

A gas chromatographic method can be employed to determine the chemical purity of D-(-)-
Pantolactone-d6.[4] A suitable capillary column (e.g., with a chiral stationary phase) can

also be used to assess the enantiomeric purity. The retention time of the deuterated

compound may be slightly different from its non-deuterated counterpart.
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Analytical Workflow for Quality Control

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15294272?utm_src=pdf-body-img
https://www.benchchem.com/product/b15294272?utm_src=pdf-body
https://www.benchchem.com/product/b15294272?utm_src=pdf-body-img
https://www.benchchem.com/product/b15294272?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Recent trends in organocatalyzed asymmetric reduction of prochiral ketones - Catalysis
Science & Technology (RSC Publishing) [pubs.rsc.org]

2. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts
Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. [Quantitative gas chromatographic determination of pantolactone] - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Commercial Availability and Technical Guide for D-(-)-
Pantolactone-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15294272#commercial-suppliers-and-availability-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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